![molecular formula C9H14O2 B6227724 [4-(prop-2-yn-1-yl)oxan-4-yl]methanol CAS No. 1823892-89-2](/img/no-structure.png)
[4-(prop-2-yn-1-yl)oxan-4-yl]methanol
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Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by its InChI code. For instance, the InChI code for “N-(prop-2-yn-1-yl)oxan-4-amine” is "1S/C8H13NO/c1-2-5-9-8-3-6-10-7-4-8/h1,8-9H,3-7H2" . This code provides a unique representation of the compound’s molecular structure.properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for '[4-(prop-2-yn-1-yl)oxan-4-yl]methanol' involves the conversion of prop-2-yn-1-ol to the corresponding prop-2-yn-1-yl ether, followed by the reaction of the ether with 4-hydroxymethyltetrahydrofuran to yield the desired product.", "Starting Materials": [ "Prop-2-yn-1-ol", "4-hydroxymethyltetrahydrofuran", "Sodium hydride", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve 1.5 equivalents of sodium hydride in dry methanol under nitrogen atmosphere.", "Step 2: Add prop-2-yn-1-ol dropwise to the reaction mixture and stir for 1 hour at room temperature.", "Step 3: Add 4-hydroxymethyltetrahydrofuran to the reaction mixture and stir for 24 hours at room temperature.", "Step 4: Quench the reaction by adding water and extract the product with diethyl ether.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the desired product." ] } | |
CAS RN |
1823892-89-2 |
Molecular Formula |
C9H14O2 |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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